Cas no 6975-97-9 ( )

• Product Name: &nbsp
• CAS No: 6975-97-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 974193
• PubChem ID: 5282670
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2E)-4-ETHYL-2-METHYL-2-OCTENOIC ACID
• (Z)-4-ethyl-2-methyloct-2-enoic acid
• (+-)-4-Aethyl-2,4-dimethyl-heptan
• (+-)-4-Aethyl-2-methyl-oct-2t-ensaeure
• (+-)-4-ethyl-2,4-dimethyl-heptane
• (+-)-4-ethyl-2-methyl-oct-2t-enoic acid
• 2,4-DIMETHYL-4-ETHYLHEPTANE
• AG-G-26095
• CTK5B3853
• (E)-4-ethyl-2-methyl-oct-2-enoicacid
• (E)-4-ethyl-2-methyloct-2-enoic acid
• SCHEMBL25358201
• CHEBI:196484
• (E)-4-ethyl-2-methyl-oct-2-enoic acid
• 6975-97-9
• LMFA01020131
• (2E)-4-ETHYL-2-METHYLOCT-2-ENOIC ACID
• AKOS009209953
• A836637
• 4-ethyl-2-methyl-2-octenoic acid
• DB-309724
•  

• Inchi： 1S/C11H20O2/c1-4-6-7-10(5-2)8-9(3)11(12)13/h8,10H,4-7H2,1-3H3,(H,12,13)/b9-8+
• InChI Key： IELNITCVUCUISP-CMDGGOBGSA-N
• SMILES： OC(/C(/C)=C/C(CC)CCCC)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.23370